Tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate
Overview
Description
“Tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate” likely refers to a compound that contains a diazepane ring, which is a seven-membered ring with two nitrogen atoms. The “tert-butyl” and “carboxylate” groups are common functional groups in organic chemistry .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Tert-butyl esters generally have low water solubility and moderate polarity .Scientific Research Applications
Synthesis and Structural Utility
Tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate plays a crucial role in the synthesis of various compounds. For instance, it is used in the practical synthesis of (S)-tert-butyl 3-methyl-1,4-diazepane-1-carboxylate, a key intermediate in the production of Rho–kinase inhibitor K-115. This process involves intramolecular Fukuyama–Mitsunobu cyclization starting from commercially available aminopropanol (Gomi, Kouketsu, Ohgiya, & Shibuya, 2012).
The compound's derivatives have also been studied for their potential as catalysts in olefin epoxidation reactions. Specifically, manganese(III) complexes of this compound have shown effective catalytic activity in the epoxidation of olefins, demonstrating its versatile use in chemical synthesis (Sankaralingam & Palaniandavar, 2014).
Chemical Modifications and Reactions
Research on tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate includes exploring its structural modifications. For example, its reaction with the Vilsmeier reagent leads to the introduction of N,N-dimethylaminomethylene groups, resulting in the formation of various isomeric forms. These modifications have implications for developing new compounds with potential applications in different scientific fields (Vorona et al., 2007).
Another application is in the synthesis of α-hydroxy carboxylic acids from corresponding α-amino acids, where tert-butyl nitrite is used as a key reagent. This method has been applied successfully for the synthesis of proteinogenic amino acids, highlighting its significance in biochemistry and pharmaceutical research (Stuhr-Hansen, Padrah, & Strømgaard, 2014).
Potential in Radiopharmaceuticals
- The compound has been explored in the context of radiopharmaceuticals. For example, [123I]tert-butyl 8-iodo-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine 3-carboxylate, a derivative of this compound, has been synthesized as a potential SPECT imaging agent for diazepam-insensitive benzodiazepine receptors. This indicates its potential use in medical imaging and diagnostics (He et al., 1994).
Novel Complex Formation
- Iron(III) complexes of bis(phenolate) ligands derived from tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate have been synthesized and studied as models for certain enzymes. These studies contribute to our understanding of enzyme mechanisms and potential applications in biocatalysis (Mayilmurugan, Sankaralingam, Suresh, & Palaniandavar, 2010).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-4-5-12-9(7-13)8-14/h9,12,14H,4-8H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZEXEMCTCCKSDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCNC(C1)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20676605 | |
Record name | tert-Butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20676605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1179360-20-3 | |
Record name | tert-Butyl 3-(hydroxymethyl)-1,4-diazepane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20676605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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